4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine

• IUPAC Name: 4-(5-bromo-4-phenylmethoxypyrimidin-2-yl)morpholine
• InChI: InChI=1S/C15H16BrN3O2/c16-13-10-17-15(19-6-8-20-9-7-19)18-14(13)21-11-12-4-2-1-3-5-12/h1-5,10H,6-9,11H2
• InChI Key: DMIIRAXOFYSJQT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C(C(=N2)OCC3=CC=CC=C3)Br
• Molecular Formula: C15H16BrN3O2
• DSSTOX Substance ID: DTXSID60654740
• Molecular Weight: 350.21 g/mol
• CAS RN: 885952-23-8

Description

The compound “4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine” is a complex organic molecule. Unfortunately, there is limited information available specifically for this compound.

Synthesis Analysis

Morpholines, the core structure in the compound, are synthesized from 1,2-amino alcohols and their derivatives, which are the most common starting materials for the preparation of morpholines. A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides.

Molecular Structure Analysis

The molecular structure of morpholine, a component of the compound, has been studied extensively. Morpholine is a six-membered aliphatic heterocyclic compound with both nitrogen and oxygen atoms. The carbon atoms adjacent to the N–H bond are saturated, ensuring sp3 hybridization at the nitrogen center.

Chemical Reactions Analysis

Morpholines are frequently found in biologically active molecules and pharmaceuticals. They are synthesized from 1,2-amino alcohols and related compounds. Various mono-, di-, and trisubstituted morpholines, spiro morpholines, and ring-fused morpholines, as well as morpholine homologs were synthesized in good to excellent yields by a single methodology under similar reaction conditions.

Physical And Chemical Properties Analysis

Morpholine, a component of the compound, is a colourless, oily, hygroscopic, volatile liquid with a characteristic amine (“fishy”) odour. It is completely miscible with water, as well as with many organic solvents.

Scientific Research Applications

Antidiabetic Agents

Diabetes mellitus is a prevalent endocrine disease, and finding effective and safe antidiabetic drugs is crucial. Research has shown that compounds containing morpholine moieties, such as our target compound, exhibit promise in treating diabetes and its consequences. . Their potential lies in regulating blood sugar levels and mitigating symptoms associated with diabetes.

In Silico Assessment and Molecular Docking

In silico studies play a vital role in drug discovery. Researchers have used computational methods to assess the interactions of our compound with target proteins. For instance, docking simulations revealed that the morpholine group interacts hydrophobically with specific residues in the active site of a relevant enzyme. . Such insights aid in understanding the compound’s binding mechanisms and guide further drug design.

Proteomics Research Applications

4-(4-Bromobenzenesulfonyl)morpholine, a derivative of our compound, has been employed in proteomics research. Its applications include studying protein-protein interactions, post-translational modifications, and protein function. .

Mechanism of Action

Target of Action

Morpholine-containing compounds have been known to interact with various enzymes such as cathepsin s and cholinesterases . These enzymes play crucial roles in various biological processes, including protein degradation and neurotransmission, respectively.

Mode of Action

Morpholine derivatives have been reported to exhibit inhibitory activity against certain enzymes . The compound may interact with its target enzyme, leading to changes in the enzyme’s activity and subsequently affecting the biochemical processes that the enzyme is involved in.

Pharmacokinetics

In silico evaluations of similar morpholine-containing compounds have indicated promising pharmacokinetic and drug-likeness properties .

Safety and Hazards

Morpholine can cause irritation to the eyes, skin, nose, and respiratory system. It may also cause visual disturbance and cough. In animals, it has been shown to cause liver and kidney damage.

Future Directions

The synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds has attracted significant attention due to its widespread availability in natural products and biologically relevant compounds. Future research may focus on improving the efficiency and selectivity of these synthesis methods.